2-(2-Bromophenyl)furan
Overview
Description
“2-(2-Bromophenyl)furan” is a chemical compound with the molecular formula C10H7BrO . It is used in laboratory chemicals .
Synthesis Analysis
The synthesis of furan-based derivatives has been studied extensively . For instance, a one-step synthesis protocol for a similar compound was reported, which involved adapted Vilsmeier conditions .Molecular Structure Analysis
The molecular structure of “2-(2-Bromophenyl)furan” consists of a furan ring with a bromophenyl group attached at the 2-position .Chemical Reactions Analysis
The chemical reactions involving furan derivatives are complex and can involve various pathways . For instance, the reaction of a similar compound under certain conditions resulted in the transformation of the starting material .Scientific Research Applications
Antibacterial Activity
Field
Application Summary
Furan derivatives have been recognized for their remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents .
Methods of Application
The synthesis of furan derivatives often involves the inclusion of the furan nucleus, an essential synthetic technique in the search for new drugs .
Results or Outcomes
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Pharmacology
Field
Application Summary
Many furan compounds have found application in pharmacology, agriculture, and industry .
Methods of Application
The synthesis and transformations of naphtho [2,3-b]furans have been developed over the past twenty years .
Results or Outcomes
Naphtho [2,3-b]furans have been isolated as natural products and hold interest for pharmacology .
Epoxy Resins
Field
Application Summary
Furan derivatives, mainly from 2-furfural, 5-(hydroxymethyl)furfural (5-HMF), and 2,5-furandicarboxylic acid (FDCA), have been used in the preparation of diamines and diepoxy monomers for the synthesis of epoxy resins .
Methods of Application
These compounds are obtained from natural cellulose and hemicellulose feedstocks, respectively, and are able to replace phthalic moieties in polyethylene terephthalate .
Results or Outcomes
The use of furan derivatives in epoxy resins represents a significant advancement in material science, offering a more sustainable alternative to traditional materials .
Antibacterial Activity Against Drug-Resistant Bacteria
Application Summary
Furan derivatives have been used in the synthesis of compounds with antibacterial activities against clinically isolated drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and S. aureus .
Methods of Application
The synthesis of these compounds often involves the inclusion of the furan nucleus .
Results or Outcomes
The synthesized compounds showed promising in vitro antibacterial activities against the tested drug-resistant bacteria .
Bio-Based Materials
Field
Application Summary
Furan platform chemicals (FPCs), directly available from biomass (furfural and 5-hydroxy-methylfurfural), have been used in the manufacture of a wide range of compounds .
Methods of Application
The synthesis of these compounds involves the transformation of biomass into FPCs .
Results or Outcomes
The use of FPCs represents a significant advancement in green chemistry, offering a more sustainable alternative to traditional petroleum-based materials .
Polymorphs in Drug Formulation and Materials Engineering
Field
Application Summary
Understanding the diverse properties and behaviors of polymorphs has far-reaching implications in various applications, ranging from drug formulation to materials engineering .
Methods of Application
The study of polymorphs involves the investigation of different crystal forms of the same chemical compound .
Results or Outcomes
The understanding of polymorphs can lead to the development of more effective drug formulations and advanced materials .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(2-bromophenyl)furan |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrO/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWWTWWDBLGSPAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=CO2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20469493 |
Source
|
| Record name | 2-(2-bromophenyl)furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20469493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromophenyl)furan | |
CAS RN |
38527-58-1 |
Source
|
| Record name | 2-(2-bromophenyl)furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20469493 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R)-(-)-2,3-Bis(diphenylphosphino)-bicyclo[2.2.1]hept-5-ene](/img/structure/B1280597.png)
